1-isopropyl-4-(1-naphthoyl)piperazine oxalate
Description
Synthesis Analysis
The synthesis of similar compounds involves complex organic reactions. For instance, organically templated lanthanide oxalatophosphates with a three-dimensional honeycomb structure, including a piperazine derivative, have been synthesized under hydrothermal conditions (Wang et al., 2009).
Molecular Structure Analysis
The molecular structure of related compounds can be characterized using techniques such as X-ray diffraction. For example, compounds involving naphthalene and piperazine derivatives have been characterized by single-crystal X-ray diffraction, revealing specific geometric configurations (Li et al., 2015).
Chemical Reactions and Properties
Chemical reactions of similar compounds often involve the formation of complex structures with various properties. For instance, Schiff bases derived from piperazine and other components have been synthesized and characterized, showing specific antibacterial activities (Xu et al., 2012).
Physical Properties Analysis
The physical properties of these compounds, such as thermal stability and magnetic susceptibility, can be significant. For example, the thermal stability and magnetic properties of certain organically templated lanthanide oxalatophosphates have been studied (Wang et al., 2009).
Chemical Properties Analysis
The chemical properties, including reactivity and fluorescence, are key aspects. For example, certain naphthalene derivatives with piperazine substituents exhibit fluorescence and photo-induced electron transfer properties (Gan et al., 2003).
properties
IUPAC Name |
naphthalen-1-yl-(4-propan-2-ylpiperazin-1-yl)methanone;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O.C2H2O4/c1-14(2)19-10-12-20(13-11-19)18(21)17-9-5-7-15-6-3-4-8-16(15)17;3-1(4)2(5)6/h3-9,14H,10-13H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFFODPWBQPNWOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)C(=O)C2=CC=CC3=CC=CC=C32.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Naphthalen-1-yl-(4-propan-2-ylpiperazin-1-yl)methanone;oxalic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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